molecular formula C4H5ClN2O B2484833 4-Chloro-5-methyl-isoxazol-3-ylamine CAS No. 5819-39-6

4-Chloro-5-methyl-isoxazol-3-ylamine

Cat. No. B2484833
CAS RN: 5819-39-6
M. Wt: 132.55
InChI Key: DWVOVXRNQIXUEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-5-methyl-isoxazol-3-ylamine is a chemical compound with the molecular formula C4H5ClN2O and a molecular weight of 132.55 . It is not intended for human or veterinary use and is typically used for research purposes.


Molecular Structure Analysis

The molecular structure of 4-Chloro-5-methyl-isoxazol-3-ylamine consists of 4 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom .


Physical And Chemical Properties Analysis

4-Chloro-5-methyl-isoxazol-3-ylamine has a molecular weight of 132.55 . Additional physical and chemical properties such as melting point and boiling point were not found in the search results.

Scientific Research Applications

Drug Discovery

Isoxazole, which includes “4-Chloro-5-methyl-isoxazol-3-ylamine”, is a five-membered heterocyclic moiety commonly found in many commercially available drugs . It has significant importance in the field of drug discovery .

Synthetic Routes

Isoxazole synthesis often employs metal catalysts for (3 + 2) cycloaddition reaction . However, due to the disadvantages associated with metal-catalyzed reactions, there is a growing interest in developing alternate metal-free synthetic routes . “4-Chloro-5-methyl-isoxazol-3-ylamine” could be a part of these new synthetic strategies.

Biological Activity

The biological activity of isoxazole derivatives, including cytotoxic effects and effects on the interpretation of p21 WAF-1, Bax, and Bcl-2, were observed . These derivatives were integrated into leukemia HL-60 cells culture .

Therapeutic Potential

Isoxazole has a wide spectrum of biological activities and therapeutic potential . It has shown prominent potential as an analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant .

Antifungal Activities

A series of 2-(5-methyl-3-(4-chloro/trifluoromethylphenyl)isoxazol-4-yl)-5-arylamino-1,3,4-oxadiazoles, which could include “4-Chloro-5-methyl-isoxazol-3-ylamine”, were synthesized and tested for in vitro antifungal activities against B. cinerea and R. cerealis .

Photochemical Process

Isoxazole-5 (4H)-one derivatives, which could include “4-Chloro-5-methyl-isoxazol-3-ylamine”, were synthesized through a photochemical process with intermediate radical formation .

Safety And Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of 4-Chloro-5-methyl-isoxazol-3-ylamine .

properties

IUPAC Name

4-chloro-5-methyl-1,2-oxazol-3-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5ClN2O/c1-2-3(5)4(6)7-8-2/h1H3,(H2,6,7)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DWVOVXRNQIXUEE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

132.55 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-5-methyl-isoxazol-3-ylamine

CAS RN

5819-39-6
Record name 4-chloro-5-methyl-1,2-oxazol-3-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

N-(4-chloro-5-methyl-3-isoxazolyl)benzenesulfonamide was prepared from 3-amino-4-chloro-5-methylisoxazole and benzenesulfonyl chloride as described in Example 26b in 40% yield. The crude product was purified by column chromatography with 10-100% ethyl acetate/hexanes as eluent. A crystalline solid was obtained after recrystallization from ethyl acetate/hexanes, m.p. 139-141° C. 3-Amino-4-chloro-5-methylisoxazole (25% recovery) and N-(benzenesulfonyl)-N-(4-chloro-5-methyl-3-isoxazolyl)benzen esulfonamide (7% yield) were also obtained as less polar products.

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